Cas no 2228111-07-5 (1-amino-2-2-(methoxymethyl)oxan-2-ylpropan-2-ol)
1-amino-2-2-(methoxymethyl)oxan-2-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 1-amino-2-2-(methoxymethyl)oxan-2-ylpropan-2-ol
- 2228111-07-5
- 1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol
- EN300-1737887
-
- Inchi: 1S/C10H21NO3/c1-9(12,7-11)10(8-13-2)5-3-4-6-14-10/h12H,3-8,11H2,1-2H3
- InChI Key: FMPWKPAKGFQLOG-UHFFFAOYSA-N
- SMILES: O1CCCCC1(COC)C(C)(CN)O
Computed Properties
- Exact Mass: 203.15214353g/mol
- Monoisotopic Mass: 203.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 64.7Ų
1-amino-2-2-(methoxymethyl)oxan-2-ylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737887-0.05g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 0.05g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1737887-0.1g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 0.1g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1737887-0.25g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 0.25g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1737887-0.5g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 0.5g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1737887-1.0g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 1g |
$1643.0 | 2023-06-04 | ||
| Enamine | EN300-1737887-2.5g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 2.5g |
$3220.0 | 2023-09-20 | ||
| Enamine | EN300-1737887-5.0g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 5g |
$4764.0 | 2023-06-04 | ||
| Enamine | EN300-1737887-10.0g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 10g |
$7065.0 | 2023-06-04 | ||
| Enamine | EN300-1737887-1g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 1g |
$1643.0 | 2023-09-20 | ||
| Enamine | EN300-1737887-5g |
1-amino-2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol |
2228111-07-5 | 5g |
$4764.0 | 2023-09-20 |
1-amino-2-2-(methoxymethyl)oxan-2-ylpropan-2-ol Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-amino-2-2-(methoxymethyl)oxan-2-ylpropan-2-ol
Compound CAS No. 2228111-07-5: 1-amino-2-(methoxymethyl)oxan-2-ylpropan-2-ol
Compound CAS No. 2228111-07-5, also known as 1-amino-2-(methoxymethyl)oxan-2-ylpropan-2-ol, is a unique organic compound with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its versatile structure, which combines amino, hydroxyl, and methoxymethyl groups, making it a valuable substrate for further chemical modifications and applications.
The molecular structure of 1-amino-2-(methoxymethyl)oxan-2-ylpropan-2-ol is characterized by a six-membered oxane ring (tetrahydropyran), which is a common structural motif in many bioactive compounds. The presence of the amino group (-NH₂) at position 1 and the hydroxyl group (-OH) at position 3 introduces significant functional diversity to the molecule. Additionally, the methoxymethyl group (-CH₂-OCH₃) attached to the oxane ring further enhances the compound's reactivity and selectivity in various chemical reactions.
Recent studies have highlighted the potential of CAS No. 2228111-07 in drug discovery and development. Researchers have explored its ability to act as a precursor for synthesizing bioactive molecules with potential therapeutic applications. For instance, the compound has been used as a building block for constructing complex molecules with anti-inflammatory, antioxidant, and anticancer properties.
In terms of synthesis, 1-amino-substituted oxane derivatives like this compound are typically prepared through multi-step reactions involving nucleophilic substitutions, reductions, and oxidations. The synthesis pathway often involves the use of protecting groups to control the reactivity of functional groups during intermediate steps.
The compound's solubility and stability in various solvents make it suitable for use in both organic and aqueous reaction conditions. Its ability to form hydrogen bonds due to the presence of hydroxyl and amino groups also contributes to its versatility in chemical transformations.
Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing CAS No. 2-related compounds. For example, researchers have investigated the use of microwave-assisted synthesis and enzymatic catalysis to improve reaction efficiency while reducing environmental impact.
In addition to its chemical applications, this compound has shown promise in materials science as a precursor for constructing advanced materials such as polymers and nanoparticles. Its functional groups can be exploited to create cross-linked networks with tailored mechanical and thermal properties.
The biological evaluation of this compound has revealed interesting insights into its interactions with cellular systems. Studies suggest that it may exhibit selective binding to certain proteins or enzymes, potentially making it a candidate for drug delivery systems or diagnostic agents.
Moreover, computational modeling techniques have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining its suitability as a drug candidate or bioactive agent.
In conclusion, CAS No. 07-related compounds like 1-amino-substituted oxane derivatives continue to be an area of active research due to their diverse applications in chemistry and biology. As new synthetic methods and biological insights emerge, this compound is expected to play an increasingly important role in advancing scientific discoveries across multiple disciplines.
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